Cas no 934542-52-6 (5-bromo-9H-Pyrido[2,3-b]indole)

• Product Name: 5-bromo-9H-Pyrido[2,3-b]indole
• CAS No: 934542-52-6
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 1122084
• PubChem ID: 16124640
• Update Time: 2025-04-20

5-bromo-9H-Pyrido[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-9H-Pyrido[2,3-b]indole
• SCHEMBL647434
• 934542-52-6
• DGESUNQUAWIVQS-UHFFFAOYSA-N

• Inchi： 1S/C11H7BrN2/c12-8-4-1-5-9-10(8)7-3-2-6-13-11(7)14-9/h1-6H,(H,13,14)
• InChI Key： DGESUNQUAWIVQS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C1=CC=CN=C1N2

Computed Properties

• Exact Mass: 245.97926g/mol
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines